Cas no 31698-88-1 (methyl 1,3-oxazole-2-carboxylate)

• Product Name: methyl 1,3-oxazole-2-carboxylate
• CAS No: 31698-88-1
• MF: C₅H₅NO₃
• MW: 127.098101377487
• MDL: MFCD07699294
• CID: 1037060
• PubChem ID: 53438894
• Update Time: 2025-04-20

methyl 1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl oxazole-2-carboxylate
• methyl 1,3-oxazole-2-carboxylate
• METHYL 2-OXAZOLECARBOXYLATE
• Oxazol-2-carbonsaeuremethylester
• oxazole-2-carboxylic acid methyl ester
• MFCD07699294
• DTXSID40701569
• SY057667
• DS-2740
• CS-0150742
• A856303
• EN300-226132
• DB-003745
• C74629
• 31698-88-1
• SCHEMBL742254
• AKOS006285624
• AB42108
• Methyloxazole-2-carboxylate

• MDL： MFCD07699294
• Inchi： 1S/C5H5NO3/c1-8-5(7)4-6-2-3-9-4/h2-3H,1H3
• InChI Key： GSKQTLDIWHGWSR-UHFFFAOYSA-N
• SMILES： O1C=CN=C1C(=O)OC

Computed Properties

• Exact Mass: 127.02700
• Monoisotopic Mass: 127.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2
• XLogP3: 0.5

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 177.2±23.0 ºC (760 Torr),
• Flash Point: 61.0±22.6 ºC,
• Solubility: Dissolution (41 g/l) (25 º C),
• PSA: 52.33000
• LogP: 0.46120

methyl 1,3-oxazole-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles